4,11,13-trimethyl-6-[4-(2-methylphenyl)piperazin-1-yl]-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene

Specification

• CAS No.: 896804-77-6
• Molecular Formula: C23H26N6
• Molecular Weight: 386.503
• IUPAC Name: 4,11,13-trimethyl-6-[4-(2-methylphenyl)piperazin-1-yl]-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene
• Standard InChI: InChI=1S/C23H26N6/c1-15-7-5-6-8-19(15)27-9-11-28(12-10-27)20-14-18(4)25-23-21-16(2)13-17(3)24-22(21)26-29(20)23/h5-8,13-14H,9-12H2,1-4H3
• Standard InChI Key: KHXMHVDDVSDBOC-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N2CCN(CC2)C3=CC(=NC4=C5C(=CC(=NC5=NN34)C)C)C

Introduction

The compound 4,11,13-trimethyl-6-[4-(2-methylphenyl)piperazin-1-yl]-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene is a complex organic molecule belonging to the tetraazatricyclo family. It features a multi-ring structure with diverse functional groups, including nitrogen atoms that enhance its reactivity and potential applications in medicinal chemistry.

Key Features:

• Molecular Structure: This compound has a complex tricyclic framework with multiple rings, including a piperazine ring attached to a phenyl group.

• Chemical Classification: It is classified as a heterocyclic compound due to its nitrogen-containing rings.

• CAS Number: The CAS number for this compound is not explicitly mentioned in the available sources, but it shares a CAS number with a similar compound, 50773-41-6.

Synthesis and Chemical Reactions

The synthesis of 4,11,13-trimethyl-6-[4-(2-methylphenyl)piperazin-1-yl]-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene typically involves multi-step processes. These methods may include reactions that modify the compound to enhance its biological activity or tailor its properties for specific applications.

Synthesis Steps:

• Initial Formation: The synthesis begins with the formation of the core tricyclic structure.

• Piperazine Attachment: The piperazine ring is attached to the core structure, followed by the introduction of the phenyl group.

• Final Modifications: Additional modifications may involve the introduction of methyl groups to achieve the final compound.

Chemical Reactions:

• Substitution Reactions: These are common for modifying the piperazine or phenyl groups.

• Cyclization Reactions: These can form or modify the tricyclic structure.

Potential Therapeutic Applications:

• Neurological Disorders: Potential applications in treating neurological conditions due to its interaction with neurotransmitter systems.

• Infectious Diseases: May have antimicrobial properties, although this is less documented.

Applications and Future Research

The applications of 4,11,13-trimethyl-6-[4-(2-methylphenyl)piperazin-1-yl]-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene span several scientific fields, including medicinal chemistry and pharmaceutical research. Ongoing research aims to uncover additional applications as the understanding of its mechanisms and effects deepens.

Future Directions:

• Pharmaceutical Development: Further studies are needed to explore its potential as a therapeutic agent.

• Chemical Modifications: Research into modifying the compound to enhance its biological activity or reduce side effects.